Cas no 3627-45-0 (4-Phenyl-4-piperidine Carboxylic Acid)

• Product name: 4-Phenyl-4-piperidine Carboxylic Acid
• CAS No: 3627-45-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253
• MDL: MFCD00242586
• CID: 310459
• PubChem ID: 19259

4-Phenyl-4-piperidine Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpiperidine-4-carboxylic acid
• 4-PHENYL-4-PIPERIDINE CARBOXYLIC ACID
• 4-Phenylpiperidine-4-carboxylic acid hydrochloride
• 4-Piperidinecarboxylicacid, 4-phenyl-
• Norpethidinic acid
• 4-carboxy-4-phenyl-piperidin
• 4-hydroxycarbonyl-4-phenyl-piperidine
• 4-Phenyl-4-piperidinecarboxylic acid HCl
• 4-phenyl-4-piperidinecarboxylicaci
• 4-phenylisonipecotic acid
• 4-phenyl-isonipecoticaci
• 4-Phenyl-piperidin-4-carbonsaeure
• n-demthylmeperidinicacid
• Normeperidine acid
• normeperidinicacid
• N-Demethylmeperidinic acid
• Normeperidinic acid
• MFCD00242586
• FT-0634938
• AKOS009031128
• 4-Phenyl-4-piperidine carboxylic acid hydrochloride
• DZZGGKPKWGPNJA-UHFFFAOYSA-N
• AC-23028
• EC 281-391-7
• VS-08778
• SB36837
• 4-phenyl-piperidine-4-carboxylic acid
• N-Demthylmeperidinic acid
• 5-22-02-00464 (Beilstein Handbook Reference)
• 4-Phenyl-4-piperidinecarboxylic acid
• BRN 0171176
• EINECS 222-844-0
• 4-carboxy-4-phenylpiperidine
• 4-hydroxy carbonyl-4-phenyl-piperidine
• SCHEMBL373567
• 4-Piperidinecarboxylic acid, 4-phenyl-
• DTXSID90868772
• AM807422
• ISONIPECOTIC ACID, 4-PHENYL-
• 4phenylpiperidine4carboxylic acid pmethylbenzenesulfonate
• NS00040740
• 3627-45-0
• EN300-21041
• EINECS 281-391-7
• 4-Phenyl-4-piperidinecarboxylicacid
• ALBB-036526
• DB-048943
• BBL028453
• 4-Phenyl-isonipecotic Acid; 4-Carboxy-4-phenylpiperidine; 4-Phenyl-4-piperidinecarboxylic Acid; N-Demethylmeperidinic Acid; Normeperidinic Acid; Norpethidinic Acid
• STL352066
• 4-Phenyl-4-piperidine Carboxylic Acid

• MDL： MFCD00242586
• Inchi： InChI=1S/C12H15NO2/c14-11(15)12(6-8-13-9-7-12)10-4-2-1-3-5-10/h1-5,13H,6-9H2,(H,14,15)
• InChI Key： DZZGGKPKWGPNJA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2(CCNCC2)C(=O)O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -1

Experimental Properties

• Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 374.9°Cat760mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.554
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 49.33000
• LogP: 1.72120

4-Phenyl-4-piperidine Carboxylic Acid Security Information

4-Phenyl-4-piperidine Carboxylic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-Phenyl-4-piperidine Carboxylic Acid

4-Phenyl-4-piperidine Carboxylic Acid (CAS No: 3627-45-0)

4-Phenyl-4-piperidine carboxylic acid is a versatile organic compound with the CAS registry number 3627-45-0. This compound, also known as piperidine-4-carboxylic acid phenyl ester, has garnered significant attention in both academic and industrial research due to its unique chemical properties and potential applications in various fields. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 4-phenyl-4-piperidine carboxylic acid comprises a piperidine ring substituted with a phenyl group at the 4-position and a carboxylic acid group at the same position. This arrangement imparts the compound with a balance of hydrophobic and hydrophilic properties, making it suitable for diverse chemical reactions and applications. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, contributes to the compound's stability and reactivity.

Recent studies have highlighted the potential of 4-phenyl-4-piperidine carboxylic acid in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the design of peptide-based drugs and antimicrobial agents. The carboxylic acid group facilitates peptide bond formation, enabling the creation of complex molecular architectures that can target specific biological pathways.

In addition to its role in pharmaceuticals, 4-phenyl-4-piperidine carboxylic acid has found applications in materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing polyamides and other high-performance polymers. These materials exhibit excellent mechanical properties and thermal stability, making them suitable for use in advanced composites and electronic devices.

The synthesis of 4-phenyl-4-piperidine carboxylic acid involves several methods, including nucleophilic substitution, ring-opening reactions, and coupling techniques. Recent advancements in catalytic processes have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For instance, the use of transition metal catalysts has enabled the selective formation of the desired stereochemistry in complex molecules derived from this compound.

Another area of active research is the exploration of green chemistry approaches for synthesizing 4-phenyl-4-piperidine carboxylic acid. Scientists are investigating biocatalytic methods that utilize enzymes to mediate key steps in its production. These methods offer environmental benefits by reducing waste generation and energy consumption compared to traditional chemical synthesis routes.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of 4-phenyl-4-piperidine carboxylic acid. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates.

In conclusion, 4-phenyl-4-piperidine carboxylic acid (CAS No: 3627-45-0) is a multifaceted compound with promising applications across various disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in drug development, materials science, and beyond.